84-67-3

2,2'-Dimethylbenzidine

In Stock

• CAS RN:
• 84-67-3

• Formula:
• C14H16N2

• InChI:
• InChI=1S/C14H16N2/c1-9-7-11(15)3-5-13(9)14-6-4-12(16)8-10(14)2/h3-8H,15-16H2,1-2H3

• InChIKey:
• QYIMZXITLDTULQ-UHFFFAOYSA-N

• 2,2'-Dimethylbenzidine is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.

Drosophilin A

Usually In Stock

• CAS RN:
• 484-67-3

• Formula:
• C7H4Cl4O2

• InChI:
• InChI=1S/C7H4Cl4O2/c1-13-7-4(10)2(8)6(12)3(9)5(7)11/h12H,1H3

• InChIKey:
• XIWJLPHQDBDOAN-UHFFFAOYSA-N

• Drosophilin A is a natural product found in Mycena megaspora, Phylloporia ribis, and other organisms with data available.

Armepavine

• CAS RN:
• 5884-67-3

• Formula:
• C19H23NO3

• InChI:
• InChI=1S/C19H23NO3/c1-20-9-8-14-11-18(22-2)19(23-3)12-16(14)17(20)10-13-4-6-15(21)7-5-13/h4-7,11-12,17,21H,8-10H2,1-3H3

• InChIKey:
• ZBKFZIUKXTWQTP-UHFFFAOYSA-N

• Armepavine is an alkaloid which has been shown to exert immunosuppressive effects on T lymphocytes and on lupus nephritic mice.

1-azido-4-chloro-2-nitrobenzene

In Stock

• CAS RN:
• 89284-67-3

• Formula:
• C6H3ClN4O2

• 1-azido-4-chloro-2-nitrobenzene is a useful research compound. Its molecular formula is C6H3ClN4O2 and its molecular weight is 198.6. The purity is usually 95%.

3-Chloro-3-(p-nitrophenyl)-3H-diazirine

Usually In Stock

• CAS RN:
• 39184-67-3

• Formula:
• C7H4ClN3O2

• InChI:
• InChI=1S/C7H4ClN3O2/c8-7(9-10-7)5-1-3-6(4-2-5)11(12)13/h1-4H

• InChIKey:
• CROBFZCEBLSPFK-UHFFFAOYSA-N

• 3-Chloro-3-(p-nitrophenyl)-3H-diazirine is a useful research compound. Its molecular formula is C7H4ClN3O2 and its molecular weight is 197.58 g/mol. The purity is usually 95%.

Benzaldehyde, 2-[(5-bromopentyl)oxy]-

In Stock

• CAS RN:
• 102684-67-3

• Formula:
• C12H15BrO2

• InChI:
• InChI=1S/C12H15BrO2/c13-8-4-1-5-9-15-12-7-3-2-6-11(12)10-14/h2-3,6-7,10H,1,4-5,8-9H2

• InChIKey:
• MNYOBCBZESZCBI-UHFFFAOYSA-N

• Benzaldehyde, 2-[(5-bromopentyl)oxy]- is a useful research compound. Its molecular formula is C12H15BrO2 and its molecular weight is 271.15 g/mol. The purity is usually 95%.

2'-Bromo-2-(3-fluorophenyl)acetophenone

In Stock

• CAS RN:
• 898784-67-3

• Formula:
• C14H10BrFO

• InChI:
• InChI=1S/C14H10BrFO/c15-13-7-2-1-6-12(13)14(17)9-10-4-3-5-11(16)8-10/h1-8H,9H2

• InChIKey:
• BRRUUDGMKKHTDB-UHFFFAOYSA-N

• 2'-Bromo-2-(3-fluorophenyl)acetophenone is a useful research compound. Its molecular formula is C14H10BrFO and its molecular weight is 293.13 g/mol. The purity is usually 95%.

2-[1-[2-(Diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide

In Stock

• CAS RN:
• 893984-67-3

• Formula:
• C16H19N3O3

• InChI:
• InChI=1S/C16H19N3O3/c1-3-18(4-2)14(20)10-19-9-12(15(21)16(17)22)11-7-5-6-8-13(11)19/h5-9H,3-4,10H2,1-2H3,(H2,17,22)

• InChIKey:
• ZTSMMFXKKBIISR-UHFFFAOYSA-N

• 2-[1-[2-(Diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.346. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953984-67-3

• Formula:
• C23H22N4O5S2

• InChI:
• InChI=1S/C23H22N4O5S2/c1-14(28)24-15-3-2-4-16(9-15)26-22(30)13-34-23-27-18(12-33-23)11-21(29)25-17-5-6-19-20(10-17)32-8-7-31-19/h2-6,9-10,12H,7-8,11,13H2,1H3,(H,24,28)(H,25,29)(H,26,30)

• InChIKey:
• QIWLMZNCFJFVKF-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N4O5S2 and its molecular weight is 498.57. The purity is usually 95%.

Methyl 2-chloro-6-phenylpyridine-3-carboxylate

• CAS RN:
• 275384-67-3

• Formula:
• C13H10ClNO2

• InChI:
• InChI=1S/C13H10ClNO2/c1-17-13(16)10-7-8-11(15-12(10)14)9-5-3-2-4-6-9/h2-8H,1H3

• InChIKey:
• VJDXFAQSGBLNFO-UHFFFAOYSA-N

• Methyl 2-chloro-6-phenylpyridine-3-carboxylate is a useful research compound. Its molecular formula is C13H10ClNO2 and its molecular weight is 247.67 g/mol. The purity is usually 95%.

1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride

Usually In Stock

• CAS RN:
• 1289384-67-3

• Formula:
• C11H19ClN4

• InChI:
• InChI=1S/C11H18N4.ClH/c1-9(11-7-13-4-5-14-11)15-6-2-3-10(12)8-15;/h4-5,7,9-10H,2-3,6,8,12H2,1H3;1H

• InChIKey:
• DKNDKFBUMCAFKG-UHFFFAOYSA-N

• 1-(1-Pyrazin-2-yl-ethyl)-piperidin-3-ylamine hydrochloride is a useful research compound. Its molecular formula is C11H19ClN4 and its molecular weight is 242.75 g/mol. The purity is usually 95%.

N-methyl-4-(sulfamoylmethyl)benzamide

In Stock

• CAS RN:
• 1247384-67-3

• Formula:
• C9H12N2O3S

• InChI:
• InChI=1S/C9H12N2O3S/c1-11-9(12)8-4-2-7(3-5-8)6-15(10,13)14/h2-5H,6H2,1H3,(H,11,12)(H2,10,13,14)

• InChIKey:
• ZGBDSHRYVPDXCA-UHFFFAOYSA-N

• N-methyl-4-(sulfamoylmethyl)benzamide is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.

2-(1H-indol-1-yl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

In Stock

• CAS RN:
• 1705784-67-3

• Formula:
• C18H22N2O3S

• InChI:
• InChI=1S/C18H22N2O3S/c1-24(22,23)16-10-14-6-7-15(11-16)20(14)18(21)12-19-9-8-13-4-2-3-5-17(13)19/h2-5,8-9,14-16H,6-7,10-12H2,1H3

• InChIKey:
• UPIMKWLDRVCZGA-UHFFFAOYSA-N

• 2-(1H-indol-1-yl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.

3,6-Dichloro-2-(difluoromethoxy)benzylamine

In Stock

• CAS RN:
• 1807184-67-3

• Formula:
• C8H7Cl2F2NO

• InChI:
• InChI=1S/C8H7Cl2F2NO/c9-5-1-2-6(10)7(4(5)3-13)14-8(11)12/h1-2,8H,3,13H2

• InChIKey:
• LLEYKZPXIVCTPY-UHFFFAOYSA-N

• 3,6-Dichloro-2-(difluoromethoxy)benzylamine is a useful research compound. Its molecular formula is C8H7Cl2F2NO and its molecular weight is 242.05 g/mol. The purity is usually 95%.

(1R,2S)-2-(2-Methoxyethyl)cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2227884-67-3

• Formula:
• C7H12O3

• InChI:
• InChI=1S/C7H12O3/c1-10-3-2-5-4-6(5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m1/s1

• InChIKey:
• DUWSZQGLLONERU-PHDIDXHHSA-N

• (1R,2S)-2-(2-Methoxyethyl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17. The purity is usually 95%.

2-[1-(2-Methylpropanoyl)piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379984-67-3

• Formula:
• C19H23N3O2

• InChI:
• InChI=1S/C19H23N3O2/c1-14(2)19(24)21-12-10-16(11-13-21)22-18(23)9-8-17(20-22)15-6-4-3-5-7-15/h3-9,14,16H,10-13H2,1-2H3

• InChIKey:
• XUEQFGLCISJWAY-UHFFFAOYSA-N

• 2-[1-(2-Methylpropanoyl)piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.

5-Bromo-2-(pentyloxy)benzaldehyde

• CAS RN:
• 102684-67-3; 861408-96-0

• Formula:
• C12H15BrO2

• InChI:
• InChI=1S/C12H15BrO2/c1-2-3-4-7-15-12-6-5-11(13)8-10(12)9-14/h5-6,8-9H,2-4,7H2,1H3

• InChIKey:
• QMRFMGRLOVYTAK-UHFFFAOYSA-N

• 5-Bromo-2-(pentyloxy)benzaldehyde is a useful research compound. Its molecular formula is C12H15BrO2 and its molecular weight is 271.154. The purity is usually 95%.